Cas no 44657-76-3 (tert-Butylisopropyl sulfide)

• Product Name: tert-Butylisopropyl sulfide
• CAS No: 44657-76-3
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 2669272
• PubChem ID: 525370
• Update Time: 2025-04-21

tert-Butylisopropyl sulfide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propan-2-ylsulfanylpropane
• tert-Butylisopropyl sulfide
• Propane, 2-methyl-2-((1-methylethyl)thio)-
• 2,4,4-trimethyl-3-thiapentane
• DTXCID10286570
• tert-Butyl Isopropyl sulfide
• Propane, 2-methyl-2-[(1-methylethyl)thio]-
• SCHEMBL1704859
• 44657-76-3
• DTXSID60335481
• AKOS024430356
• 635-261-5
• Sulfide, tert-butyl isopropyl
• 2-(Isopropylsulfanyl)-2-methylpropane #
• 2-(isopropylthio)-2-methylpropane

• Inchi： 1S/C7H16S/c1-6(2)8-7(3,4)5/h6H,1-5H3
• InChI Key： OBGJHUWOEJFPJS-UHFFFAOYSA-N
• SMILES： S(C(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 132.09727168g/mol
• Monoisotopic Mass: 132.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 59.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers